2-Benzyl-6-(2-methoxy-5-methylphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 2-benzyl-6-(2-methoxy-5-methylphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H23N5O3/c1-15-9-10-18(31-3)17(13-15)26-11-12-27-19-20(24-22(26)27)25(2)23(30)28(21(19)29)14-16-7-5-4-6-8-16/h4-10,13H,11-12,14H2,1-3H3
• InChI Key: AJNDNCRQEQRVAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)N2CCN3C2=NC4=C3C(=O)N(C(=O)N4C)CC5=CC=CC=C5
• Molecular Formula: C23H23N5O3
• Molecular Weight: 417.5 g/mol

Description

2-Benzyl-6-(2-methoxy-5-methylphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C23H23N5O3 and its molecular weight is 417.469. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Precursor Role

• Synthesis of Disubstituted Imidazoles : 2-Benzyl-6-(2-methoxy-5-methylphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is closely related to compounds synthesized from benzylisonitrile and diaminomaleonitrile, leading to imidazoles. These imidazoles serve as precursors to various purine analogs, indicating their potential in synthesizing complex chemical structures (Alves, Proença & Booth, 1994).

Molecular Characterization and Interaction Studies

• Characterization and X-ray Analysis : Related isomeric compounds have been characterized through HRMS, NMR spectra analyses, and X-ray diffraction, providing insights into molecular structure and interactions. This suggests potential applications in detailed molecular studies of similar compounds (Lu & Liang‐Nian He, 2012).

Antimicrobial and Antitumor Applications

• N-heterocyclic Carbene–Silver(I) Acetate Complexes : The synthesis of N-heterocyclic carbene–silver(I) acetate complexes derived from imidazole compounds shows preliminary in vitro antibacterial activity against Gram-positive and Gram-negative bacteria. These complexes exhibit improved cytotoxicity against human renal and breast cancer cell lines (Hackenberg et al., 2013).

• Antitumor Activity and Molecular Modeling : New hybrids of imidazole analogs have been synthesized and evaluated for their antitumor activity, showing broad-spectrum cytotoxic potency. Molecular modeling supports these findings, indicating their potential as templates for anticancer drugs (El-Sayed et al., 2018).

Corrosion Inhibition and Materials Science

• Corrosion Inhibition in Acidic Solutions : Imidazole derivatives, including those with methoxy groups, have been investigated for their corrosion inhibition efficiency on mild steel in acidic environments. Their strong adsorption and mixed-type inhibition properties suggest potential applications in materials science and engineering (Prashanth et al., 2021).